Cas no 1806600-40-7 (2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole)

• Product Name: 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole
• CAS No: 1806600-40-7
• MF: C₉H₄BrF₂N₃O
• MW: 288.048367500305
• CID: 4816282
• Update Time: 2025-06-25

2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H4BrF2N3O/c10-8-14-5-1-4(3-13)7(16-9(11)12)2-6(5)15-8/h1-2,9H,(H,14,15)
• InChI Key： IJQNWZFLNPQKQG-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(C#N)=CC=2N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 3.2
• Topological Polar Surface Area: 61.7

Additional information on 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole

Comprehensive Analysis of 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole (CAS No. 1806600-40-7)

The compound 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole (CAS No. 1806600-40-7) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromine, cyano, and difluoromethoxy functional groups, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a key intermediate for synthesizing novel bioactive molecules targeting various diseases.

In recent years, the demand for halogenated benzimidazoles like 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole has surged due to their versatile applications in medicinal chemistry. The presence of both electron-withdrawing (cyano, difluoromethoxy) and electron-donating (bromine) groups makes this compound an excellent candidate for structure-activity relationship (SAR) studies. Pharmaceutical companies are actively exploring its potential as a scaffold for developing kinase inhibitors and antiviral agents, aligning with current trends in personalized medicine and targeted therapy.

The synthesis of CAS 1806600-40-7 typically involves multi-step organic reactions, with careful optimization required for the introduction of the difluoromethoxy group – a structural motif gaining popularity in modern drug design due to its ability to improve metabolic stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound, ensuring its purity meets the stringent requirements of pharmaceutical intermediates. The growing interest in fluorinated compounds in drug development has further elevated the importance of this chemical entity.

From an industrial perspective, 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole represents a valuable building block for creating diverse molecular libraries. Its compatibility with various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) makes it particularly useful for combinatorial chemistry approaches. Many research institutions are investigating its potential in developing new antimicrobial agents, especially given the global concern about antibiotic resistance – one of the most searched healthcare topics in recent years.

The physicochemical properties of this compound, including its solubility profile and stability under different conditions, are critical parameters for formulation scientists. Recent studies suggest that the difluoromethoxy substitution may enhance blood-brain barrier penetration, making derivatives of 1806600-40-7 potentially valuable for central nervous system (CNS) drug development. This aligns with the increasing focus on neurological disorders in aging populations worldwide.

Quality control of 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole requires strict adherence to Good Manufacturing Practice (GMP) standards when produced for pharmaceutical applications. The compound's chromatographic purity and residual solvent levels are particularly important specifications that manufacturers must carefully monitor. These quality aspects are frequently searched by procurement specialists evaluating potential suppliers.

Environmental considerations in the production and use of halogenated heterocycles like CAS 1806600-40-7 have become increasingly important. The pharmaceutical industry is actively developing greener synthetic routes for such compounds, responding to the growing demand for sustainable chemistry practices. This trend reflects broader societal concerns about environmental impact and corporate responsibility in chemical manufacturing.

Looking ahead, the scientific community anticipates expanding applications for 2-Bromo-6-cyano-5-difluoromethoxy-1H-benzimidazole beyond traditional pharmaceutical uses. Emerging research areas such as materials science and organic electronics may benefit from its unique electronic properties. The compound's potential in creating functional materials with specific optical or electronic characteristics represents an exciting frontier for interdisciplinary research.

For researchers working with this compound, proper handling protocols and storage conditions are essential to maintain its stability. The moisture sensitivity of many cyano-containing compounds necessitates careful attention to packaging and storage environment. These practical considerations are often overlooked in literature but represent critical information for laboratory personnel.

The patent landscape surrounding benzimidazole derivatives continues to evolve, with several recent filings mentioning structural analogs of 1806600-40-7. Intellectual property professionals frequently search for information about such compounds when conducting freedom-to-operate analyses or evaluating patentability of new chemical entities. This legal dimension adds another layer of complexity to the commercial development of this promising intermediate.